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Compound of Interest

Compound Name: 1-Bromo-1-methylcyclohexane

Cat. No.: B3058953 Get Quote

Essential Safety and Handling Guide for 1-
Bromo-1-methylcyclohexane
This guide provides critical safety and logistical information for the handling and disposal of 1-
Bromo-1-methylcyclohexane (CAS No. 931-77-1), tailored for research, scientific, and drug

development professionals. Adherence to these procedures is essential for ensuring laboratory

safety and minimizing risks.

Hazard Summary
1-Bromo-1-methylcyclohexane is a chemical compound that requires careful handling due to

its potential health effects. It is known to cause skin and serious eye irritation, and may also

lead to respiratory irritation.[1][2] Some data also suggests it may cause an allergic skin

reaction.[2]

Hazard Statement GHS Classification

H315: Causes skin irritation Skin corrosion/irritation (Category 2)

H319: Causes serious eye irritation Serious eye damage/eye irritation (Category 2A)

H335: May cause respiratory irritation
Specific target organ toxicity, single exposure

(Category 3), Respiratory tract irritation

H317: May cause an allergic skin reaction Sensitization, Skin (Category 1)
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Personal Protective Equipment (PPE)
Recommendations
Appropriate PPE is mandatory to prevent exposure when handling 1-Bromo-1-
methylcyclohexane. The selection of PPE should be based on the specific laboratory task

being performed.

Task
Eye/Face
Protection

Hand
Protection

Body
Protection

Respiratory
Protection

Routine Handling

& Dispensing

Tightly fitting

safety goggles

with side-shields.

[3]

Chemical-

resistant gloves

(e.g., Nitrile,

Neoprene).[4]

Lab coat or

chemical-

resistant apron.

[5][6]

Use in a well-

ventilated area or

chemical fume

hood.[1]

Spill Cleanup

Face shield and

safety goggles.

[7]

Inner and outer

chemical-

resistant gloves.

[7]

Chemical-

resistant suit or

coveralls.[7]

Air-purifying

respirator with

appropriate

cartridges or

SCBA for large

spills.[7]

Emergency (e.g.,

Fire)

Full face-piece

self-contained

breathing

apparatus

(SCBA).[7]

Chemical-

resistant gloves.

[7]

Totally

encapsulated

chemical- and

vapor-protective

suit.[7]

Positive

pressure, full

face-piece

SCBA.[7]

Experimental Protocol: Safe Handling and Disposal
Workflow
1. Preparation and Engineering Controls:

Ensure a well-ventilated work area, preferably a certified chemical fume hood.[1]

Verify that an eyewash station and safety shower are readily accessible.[1]
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Prepare all necessary equipment and reagents before handling the chemical.

Inspect all PPE for integrity before use.[3]

2. Handling Procedure:

Don the appropriate PPE as specified in the table above.

Avoid direct contact with skin, eyes, and clothing.[1]

Avoid inhaling vapors or mists.[1]

Handle with care to prevent spills.

Keep the container tightly closed when not in use.[1]

3. Post-Handling:

Wash hands thoroughly with soap and water after handling.[1]

Remove and properly store or dispose of contaminated PPE.

Clean the work area to remove any residual contamination.

4. Spill Response:

Evacuate the immediate area in case of a large spill.

Remove all sources of ignition.[1]

Contain the spill using an inert absorbent material (e.g., vermiculite, sand).[1]

Collect the absorbed material into a suitable, labeled container for disposal.[1]

Ventilate the area and wash the spill site after material pickup is complete.

5. Disposal:
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Dispose of 1-Bromo-1-methylcyclohexane and any contaminated materials as hazardous

waste.[1]

Disposal should be carried out by a licensed chemical destruction facility, potentially through

controlled incineration with flue gas scrubbing.[3]

Do not allow the chemical to enter drains, sewers, or waterways.[1][3]
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Safe Handling Workflow for 1-Bromo-1-methylcyclohexane

Preparation

Handling

Post-Handling

Waste Management

Verify Engineering Controls
(Fume Hood, Eyewash)

Inspect and Don PPE

Dispense and Use Chemical

Keep Container Closed

Spill Occurs

Doff and Dispose of PPE

Wash Hands Thoroughly

Decontaminate Work Area

Collect Waste in
Labeled Container

Arrange for Licensed
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Execute Spill
Response Protocol
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Caption: Workflow for the safe handling of 1-Bromo-1-methylcyclohexane.
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Hazard-PPE Relationship for 1-Bromo-1-methylcyclohexane

Chemical Hazards

Required Personal Protective Equipment

Skin Irritation (H315)

Chemical-Resistant Gloves

Protects Against

Protective Clothing

Protects Against

Serious Eye Irritation (H319)

Safety Goggles / Face Shield

Protects Against

Respiratory Irritation (H335)

Ventilation / Respirator

Protects Against

Click to download full resolution via product page

Caption: Relationship between hazards and required PPE.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of
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